molecular formula C17H16O2 B8470484 Benzoyl 3,5-dimethylbenzoylmethane

Benzoyl 3,5-dimethylbenzoylmethane

Cat. No. B8470484
M. Wt: 252.31 g/mol
InChI Key: PJLCAKVOYBVVAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoyl 3,5-dimethylbenzoylmethane is a useful research compound. Its molecular formula is C17H16O2 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H16O2

Molecular Weight

252.31 g/mol

IUPAC Name

1-(3,5-dimethylphenyl)-3-phenylpropane-1,3-dione

InChI

InChI=1S/C17H16O2/c1-12-8-13(2)10-15(9-12)17(19)11-16(18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3

InChI Key

PJLCAKVOYBVVAF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)CC(=O)C2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-dimethylacetophenone (37.1 grams; 0.75 mol), methylbenzoate (156 grams; 1.0 mol) and xylene (308.6 grams) were placed into a four-necked round bottom one liter flask equipped as in Example 1. Sodium methoxide (16.4 grams; 0.30 mol) was added to the stirred reaction mixture under a blanket of nitrogen and the mixture was heated to 135° C. As the temperature of the mixture reached 100° C., solution began coming over. The temperature was held at about 135° C. for 6 hours after which time it was cooled to room temperature. Sulfuric acid (375 ml of 10% solution) was added slowly over a 30 minute period with stirring. The xylene layer was separated and washed with water, then with sodium carbonate solution (100 ml of 10% solution) and again with water (100 ml). Xylene was stripped off at 175° C. resulting in the desired product, benzoyl 3,5-dimethylbenzoylmethane (51 grams; 63 weight percent yield) having a melting point of 48°-53° C..
Quantity
37.1 g
Type
reactant
Reaction Step One
Quantity
156 g
Type
reactant
Reaction Step One
Quantity
308.6 g
Type
solvent
Reaction Step One
Quantity
16.4 g
Type
reactant
Reaction Step Two
Quantity
375 mL
Type
reactant
Reaction Step Three

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